Cas no 1798407-03-0 ((2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide
• CAS No: 1798407-03-0
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6535140
• Update Time: 2025-07-02

(2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide
• (E)-3-(furan-3-yl)-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]prop-2-enamide

• Inchi： 1S/C20H22N2O4/c23-19(5-3-17-9-13-25-15-17)21-14-16-7-10-22(11-8-16)20(24)6-4-18-2-1-12-26-18/h1-6,9,12-13,15-16H,7-8,10-11,14H2,(H,21,23)/b5-3+,6-4+
• InChI Key： ALHUETUIFGVZLA-GGWOSOGESA-N
• SMILES： C(NCC1CCN(C(=O)/C=C/C2=CC=CO2)CC1)(=O)/C=C/C1C=COC=1

Additional information on (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide

Research Brief on (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide (CAS: 1798407-03-0)

In recent years, the compound (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide (CAS: 1798407-03-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan-based structure, has been the subject of various studies aimed at exploring its potential therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential implications for drug development.

The synthesis of (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the double bonds (E-configuration). The compound's structure, featuring two furan rings and a piperidine core, suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Preliminary biological evaluations have revealed that this compound exhibits moderate to strong activity against certain enzymatic targets, including kinases and proteases. Molecular docking studies suggest that the furan rings and the amide linkage play a critical role in binding to these targets. Additionally, in vitro assays have demonstrated its potential as an anti-inflammatory agent, with notable inhibition of pro-inflammatory cytokines. These findings highlight the compound's versatility and warrant further exploration in disease models.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent pharmacokinetic studies indicate moderate bioavailability and a relatively short half-life, which may necessitate structural modifications for clinical applications. Toxicity screenings have shown minimal cytotoxicity at therapeutic concentrations, but further in vivo studies are required to confirm these observations. Researchers are also investigating the compound's potential as a scaffold for developing analogs with enhanced properties.

In conclusion, (2E)-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(furan-3-yl)prop-2-enamide represents a compelling area of research in chemical biology. Its unique structure and preliminary biological activity make it a valuable candidate for drug discovery efforts. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in relevant disease models. This research brief underscores the importance of continued investigation into this compound and its derivatives.